Cas no 10313-98-1 (4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile)

4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile structure
10313-98-1 structure
Product Name:4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile
CAS No:10313-98-1
MF:C11H10N2O3S
MW:250.273701190948
CID:156529
PubChem ID:239730
Update Time:2025-04-19

4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole-2(3H)-butanenitrile,3-oxo-, 1,1-dioxide
    • 4-(1,1,3-trioxo-1,2-benzothiazol-2-yl)butanenitrile
    • 2-(3-cyano-propyl)-1,2-benzothiazolin-3-one 1,1-dioxide
    • 3-(2,3-Dihydro-1,1-dioxido-3-oxo-1,2-benzisothiazol-2-yl)-1-cyanopropane
    • 4-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3h)-yl)butanenitrile
    • AC1L63PD
    • AC1Q6FNF
    • AC1Q6K87
    • AR-1F5508
    • BBL025590
    • CTK4A1768
    • NSC45115
    • 10313-98-1
    • DTXSID70286379
    • AKOS000167290
    • 4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)butanenitrile
    • SCHEMBL10908151
    • BDBM50496472
    • NSC-45115
    • CHEMBL3125557
    • 4-(1,1-Dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)butanenitrile
    • STL364462
    • 4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile
    • Inchi： 1S/C11H10N2O3S/c12-7-3-4-8-13-11(14)9-5-1-2-6-10(9)17(13,15)16/h1-2,5-6H,3-4,8H2
    • InChI Key： NANSEMNYDSVDBY-UHFFFAOYSA-N
    • SMILES： S1(C2C=CC=CC=2C(N1CCCC#N)=O)(=O)=O

Computed Properties

  • Exact Mass: 250.0413
  • Monoisotopic Mass: 250.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 493.5±47.0 °C at 760 mmHg
  • Flash Point: 252.3±29.3 °C
  • Refractive Index: 1.602
  • PSA: 78.24
  • LogP: 2.15358
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile Security Information

4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D486090-10mg
4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile
 10313-98-1
10mg
 $ 50.00 2022-06-05
TRC
D486090-50mg
4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile
 10313-98-1
50mg
 $ 135.00 2022-06-05
TRC
D486090-100mg
4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile
 10313-98-1
100mg
 $ 210.00 2022-06-05

4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile Related Literature

Related Categories

10313-98-1 (4-(1,1-Dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)butanenitrile) Related Products

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